Cas no 162404-35-5 (3-Mercapto-3-methylbutanol-d6)

• Product Name: 3-Mercapto-3-methylbutanol-d6
• CAS No: 162404-35-5
• MF: C₅H₁₂OS
• MW: 126.250150680542
• CID: 1064032
• Update Time: 2025-06-15

3-Mercapto-3-methylbutanol-d6 Chemical and Physical Properties

Names and Identifiers

• 3-Mercapto-3-methylbutanol-d6
• 3-Mercapto-3-methylb

• Inchi： 1S/C5H12OS/c1-5(2,7)3-4-6/h6-7H,3-4H2,1-2H3/i1D2,3D2,4D2
• InChI Key： GBCGIJAYTBMFHI-ORNWBJTKSA-N
• SMILES： SC(C)(C([2H])[2H])C([2H])([2H])C([2H])([2H])O

Additional information on 3-Mercapto-3-methylbutanol-d6

3-Mercapto-3-methylbutanol-d6 (CAS No. 162404-35-5): A Comprehensive Guide to Its Properties and Applications

In the realm of specialty chemicals, 3-Mercapto-3-methylbutanol-d6 (CAS No. 162404-35-5) stands out as a deuterated analog of 3-mercapto-3-methylbutanol, a compound widely recognized for its unique olfactory properties and applications in fragrance chemistry. This deuterated variant, incorporating six deuterium atoms (d6), offers distinct advantages in research and analytical applications, particularly in mass spectrometry and nuclear magnetic resonance (NMR) studies. Its molecular formula, C₅H₆D₆OS, and precise isotopic labeling make it a valuable tool for tracing metabolic pathways and studying reaction mechanisms.

The growing interest in deuterated compounds like 3-Mercapto-3-methylbutanol-d6 is driven by their stability and utility in pharmacokinetic studies. Researchers increasingly seek isotopically labeled standards to enhance the accuracy of quantitative analyses, a trend reflected in rising searches for "deuterated fragrance intermediates" and "stable isotope-labeled reagents." This compound's ability to mimic its non-deuterated counterpart while providing minimal interference in spectroscopic techniques makes it indispensable in modern analytical workflows.

From a structural perspective, 3-Mercapto-3-methylbutanol-d6 features a thiol group (-SH) attached to a tertiary carbon, flanked by methyl and hydroxymethyl groups. This configuration contributes to its characteristic sulfurous, tropical fruit-like aroma, a property exploited in high-end perfumery. The deuterium atoms, strategically placed at non-exchangeable positions, ensure minimal isotopic effects on its chemical behavior, making it a reliable internal standard for gas chromatography-mass spectrometry (GC-MS).

The synthesis of CAS 162404-35-5 typically involves the deuteration of 3-mercapto-3-methylbutanol precursors using deuterium oxide (D₂O) or other deuterium sources under controlled conditions. Recent advancements in deuterium labeling techniques have improved the cost-efficiency of such processes, addressing a key concern among researchers searching for "affordable deuterated chemicals." This progress aligns with the broader demand for sustainable and scalable isotopic labeling methods in pharmaceutical and agrochemical research.

In analytical chemistry, the primary application of 3-Mercapto-3-methylbutanol-d6 lies in its role as an internal standard for quantifying volatile sulfur compounds (VSCs) in environmental and biological samples. With increasing regulatory scrutiny on odorant emissions—evidenced by search trends like "VSC detection methods 2024"—this compound's high purity (typically ≥98% by GC) and stability under analytical conditions make it a preferred choice for calibration curves in GC-MS systems.

Beyond analytical uses, the fragrance industry values 3-Mercapto-3-methylbutanol-d6 for studying odor thresholds and persistence. Perfumers frequently investigate "long-lasting tropical notes" and "sulfur aroma modifiers," where this deuterated analog helps differentiate between molecular structure and odor perception without isotopic interference. Its application in molecular sensory science has gained traction, particularly in studies correlating deuteration effects with olfactory receptor binding.

Storage and handling of CAS 162404-35-5 require attention to its thiol functionality, which necessitates protection from oxidation. Best practices—often queried as "stable thiol storage conditions"—recommend inert atmospheres (argon or nitrogen) and refrigeration at 2–8°C. These measures preserve the compound's integrity, ensuring consistent performance in sensitive applications like flavor and fragrance authenticity testing, a growing niche due to counterfeit concerns in luxury goods.

The environmental fate of deuterated compounds like 3-Mercapto-3-methylbutanol-d6 has become a research hotspot, with queries such as "deuterium ecotoxicity" rising in scientific databases. Current data suggest minimal ecological impact due to the natural abundance of deuterium, but its use in tracer studies requires compliance with isotope disposal guidelines. This consideration is particularly relevant for laboratories implementing green chemistry principles, a trend dominating 2024's analytical chemistry discourse.

Looking ahead, the demand for 3-Mercapto-3-methylbutanol-d6 is projected to grow alongside advancements in high-resolution mass spectrometry and olfaction modeling. Its dual utility in analytical quantification and sensory research positions it as a versatile reagent in both industrial and academic settings. As research into sulfur-containing odorants expands—fueled by searches for "next-generation fragrance molecules"—this deuterated compound will likely play a pivotal role in bridging analytical precision with sensory innovation.